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Introduction

Methyl red, also known as C.I. Acid Red 2, is an azo dye widely employed as a pH indicator in
various chemical and biological applications, most notably in acid-base titrations and
microbiological assays.[1][2] Its distinct color change from red in acidic solutions to yellow in
alkaline solutions provides a clear visual endpoint for determining the equivalence point of a
reaction. This technical guide delves into the core principles governing the function of methyl
red as a pH indicator, offering in-depth information for researchers, scientists, and drug
development professionals.

Core Chemical Principles

The functionality of methyl red as a pH indicator is rooted in its molecular structure and the
changes it undergoes in response to varying hydrogen ion concentrations. Methyl red, with the
chemical formula C15H15N302, possesses an azo group (-N=N-) that connects two aromatic
rings.[2][3] This azo group is a key component of the molecule's chromophore, the part of the
molecule responsible for its color.

The color change is a direct result of a reversible protonation and deprotonation process.[4] In
acidic solutions, the molecule accepts a proton, leading to a structural rearrangement that
alters the electronic configuration of the chromophore. This protonated form absorbs light in the
blue-green region of the spectrum, causing the solution to appear red. Conversely, in alkaline
solutions, the molecule loses a proton, reverting to a different structure that absorbs light in the
violet region, resulting in a yellow appearance.[5] The transition between these two forms is
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what provides the characteristic color change. The color of methyl red is pH-dependent
because protonation causes it to adopt a hydrazone/quinone structure.[1]

Quantitative Data

The effectiveness of a pH indicator is defined by its pKa value and the corresponding pH range
over which its color change occurs. For methyl red, these values are well-established.

Parameter Value Reference
pKa 5.1 [11[6]

pH Transition Range 44-6.2 [11161[7]
Color in Acid (pH < 4.4) Red [1][6]1[7]
Color in Transition (pH 4.4-6.2)  Orange [11161[7]
Color in Base (pH > 6.2) Yellow (11161171
Amax (Acidic Form) ~520 nm [5][8]

Amax (Basic Form) ~435 nm [518]

Visualizing the Principle of Action

The equilibrium between the acidic and basic forms of methyl red is the cornerstone of its
function as a pH indicator. This reversible reaction is governed by the concentration of
hydrogen ions (pH) in the solution.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/Methyl_red
https://en.wikipedia.org/wiki/Methyl_red
https://www.chemkits.eu/indicators/47-methyl-red-acid-base-indicator-493-52-7.html
https://en.wikipedia.org/wiki/Methyl_red
https://www.chemkits.eu/indicators/47-methyl-red-acid-base-indicator-493-52-7.html
https://www.macschem.us/biological-stains/methyl-red-493-52-7/
https://en.wikipedia.org/wiki/Methyl_red
https://www.chemkits.eu/indicators/47-methyl-red-acid-base-indicator-493-52-7.html
https://www.macschem.us/biological-stains/methyl-red-493-52-7/
https://en.wikipedia.org/wiki/Methyl_red
https://www.chemkits.eu/indicators/47-methyl-red-acid-base-indicator-493-52-7.html
https://www.macschem.us/biological-stains/methyl-red-493-52-7/
https://en.wikipedia.org/wiki/Methyl_red
https://www.chemkits.eu/indicators/47-methyl-red-acid-base-indicator-493-52-7.html
https://www.macschem.us/biological-stains/methyl-red-493-52-7/
https://docbrown.info/page06/spectra/0uv-visible-spectra-09inds.htm
https://www.researchgate.net/figure/UV-visible-absorption-spectra-of-methyl-red-solution-measured-in-basic-pH9-and-acid_fig1_259757642
https://docbrown.info/page06/spectra/0uv-visible-spectra-09inds.htm
https://www.researchgate.net/figure/UV-visible-absorption-spectra-of-methyl-red-solution-measured-in-basic-pH9-and-acid_fig1_259757642
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acidic Environment (Low pH)

H-MR* (Red)

AIkaIine\Envir%ment (High pH)

MR~ (Yellow)

Click to download full resolution via product page
Caption: Equilibrium of Methyl Red's acidic (red) and basic (yellow) forms.

Experimental Protocols
Preparation of Methyl Red Indicator Solution

A standard methyl red indicator solution is essential for accurate and reproducible results in
titration experiments.

Materials:

e Methyl red powder

Ethanol (95%)

0.1 M Sodium hydroxide solution

Distilled or deionized water

Volumetric flask (100 mL)

Beaker

Graduated cylinder
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e Stirring rod

Procedure:

Weigh out 50 mg of methyl red powder.[9]

» In a beaker, dissolve the methyl red powder in a mixture of 1.86 mL of 0.1 M sodium
hydroxide and 50 mL of 95% ethanol.[9]

 Stir the mixture until the methyl red is completely dissolved.[9]
o Transfer the solution to a 100 mL volumetric flask.[9]
e Add distilled water to the flask to bring the final volume to 100 mL.[9]

o Stopper the flask and invert it several times to ensure thorough mixing.

Synthesis of Methyl Red

The synthesis of methyl red involves a two-step process: the diazotization of anthranilic acid
followed by a coupling reaction with dimethylaniline.[3][10]

Materials:

Anthranilic acid

e Concentrated hydrochloric acid

e Sodium nitrite

e Dimethylaniline

e Sodium acetate

e Methyl alcohol

e Ice

o Beakers
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e Stirring apparatus

o Filtration apparatus

Procedure:

Diazotization: Dissolve anthranilic acid in a solution of hydrochloric acid and water, then cool
the mixture in an ice bath.[10][11]

e Slowly add a chilled solution of sodium nitrite to the anthranilic acid solution while
maintaining a low temperature (3-5°C) to form the diazonium salt.[10][11]

o Coupling: To the diazonium salt solution, add dimethylaniline and stir the mixture.[10][11]
» Add a solution of sodium acetate to facilitate the coupling reaction.[10]

e The resulting solid is crude methyl red, which can be filtered and purified by recrystallization
from a suitable solvent like methyl alcohol.[10][11]

Experimental Workflow: Acid-Base Titration

The following workflow illustrates the use of methyl red in a typical acid-base titration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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